2H-Benzimidazol-2-one, 1,3-dihydro-6-chloro-1-(4-chlorophenyl)-

• CAS No.: 19950-87-9
• Molecular Formula: C13H8Cl2N2O
• Molecular Weight: 279.12 g/mol
• IUPAC Name: 5-chloro-3-(4-chlorophenyl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C13H8Cl2N2O/c14-8-1-4-10(5-2-8)17-12-7-9(15)3-6-11(12)16-13(17)18/h1-7H,(H,16,18)
• InChI Key: RZKDANBEMUEGFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C3=C(C=CC(=C3)Cl)NC2=O)Cl

Description

2H-Benzimidazol-2-one, 1,3-dihydro-6-chloro-1-(4-chlorophenyl)- is a useful research compound. Its molecular formula is C13H8Cl2N2O and its molecular weight is 279.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of sodium hydroxide (4 grams (g)) in water (15 milliliters (ml)) was added to a solution of 4,4'-dichlorocarbanilide (14.1 g, 0.05 mole) in methanol (300 ml). Sodium hypochlorite solution (100 ml, 1 N in 0.1 molar sodium hydroxide) was then added dropwise over 30 minutes to the vigorously stirred reaction mixture, maintaining the temperature below 35° C. by means of an ice bath. Stirring was continued at room temperature for 5 hours after which the small amount of solid present was removed by filtration. The filtrate was evaporated to a volume of about 50 ml, diluted with water (500 ml), and subsequently acidified to a pH of 3 with hydrochloric acid. The product was then filtered, washed with water, dried at 80° C. and identified as 6-chloro-1-(4-chlorophenyl)-2-benzimidazolinone by infrared spectra. The product recovery was 66 percent of theoretical and the product melted at 239° C. (recrystallized from toluene).

Synthesis routes and methods II

Procedure details

4,4'-Dichlorocarbanilide (14.1 g, 0.05 mole) and tetra-n-butyl ammonium chloride (0.7 g) were dissolved in a mixture of methylene chloride (150 ml) and methanol (150 ml). To this solution was added a solution (20 ml) of sodium hydroxide (4 g) in water and the resulting biphasic mixture was stirred vigorously before the dropwise addition of a solution of sodium hypochlorite (100 ml, 1 N in 0.1 molar sodium hydroxide) over 15 minutes. A small exotherm produced a final temperature of 33° C. The reaction mixture was then vigorously stirred for 4 hours at room temperature. Solids were removed by filtration and the biphasic system was then evaporated to a volume of about 100 ml, acidified with hydrochloric acid, and then diluted with water (500 ml). The tilted product was then recovered by filtration, dried at 80° C., and identified by infrared spectra. The product was recovered in a yield of better than 99 percent of theoretical and melted at 239° C. (recrystallized from toluene).